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Compound of Interest

Compound Name: 1,1"-Binaphthalene

Cat. No.: B165201

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 1,1'-Binaphthalene (CAS No. 604-53-5), a polycyclic aromatic
hydrocarbon. Adherence to these procedures is critical to minimize risks and ensure regulatory
compliance.

Essential Safety Information at a Glance

1,1'-Binaphthalene is a colorless solid that requires careful handling due to its potential
hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
identifies it with the following classifications:

e Warning: Harmful if swallowed.[1]
e Warning: Causes serious eye irritation.[1]

» Hazardous to the aquatic environment, long-term hazard: May cause long-lasting harmful
effects to aquatic life.[1]

Proper personal protective equipment (PPE) is the first line of defense against exposure. The
following table summarizes the required PPE for handling 1,1'-Binaphthalene.
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PPE Category Item Specification
Chemical splash goggles
compliant with OSHA's eye
Eye Protection Safety Goggles and face protection regulations

in 29 CFR 1910.133 or
European Standard EN166.

Hand Protection

Chemical-resistant gloves

Nitrile gloves are a suitable
option. Inspect gloves prior to

use.

Body Protection

Lab coat or chemical-resistant

apron

To prevent skin contact.

Respiratory Protection

NIOSH-approved respirator

Required when engineering
controls are insufficient to
maintain airborne
concentrations below exposure
limits or when handling large

quantities.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 1,1'-Binaphthalene are

summarized in the table below.
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Property Value

Molecular Formula C20H14

Molecular Weight 254.33 g/mol
Appearance Colorless solid

Melting Point 160 °C (320 °F; 433 K)[2]
Boiling Point Not available

Density 1.299 g/cm3[2]

Solubility Insoluble in water

Operational Plan for Handling 1,1'-Binaphthalene

This section provides a step-by-step guide for the safe handling of 1,1'-Binaphthalene from
receipt to disposal.

Pre-Handling and Preparation

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

e Fume Hood: All handling of 1,1'-Binaphthalene powder should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Gather Materials: Ensure all necessary PPE, spill kit materials, and waste containers are
readily accessible.

Handling and Experimental Procedures

o Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

» Weighing: When weighing the solid, use a balance inside the fume hood or in a ventilated
enclosure.

» Dissolving: If preparing a solution, add the solid to the solvent slowly to avoid splashing.
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e Reactions: Conduct all reactions involving 1,1'-Binaphthalene in a fume hood.

Storage

» Container: Store in a tightly sealed, properly labeled container.

e Location: Keep in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Spill and Emergency Procedures
e Small Spills:

Evacuate the immediate area.

o

[¢]

Wearing appropriate PPE, cover the spill with an absorbent, non-combustible material
(e.g., sand, vermiculite).

[¢]

Carefully sweep up the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

[¢]

Ventilate the area and wash the spill site after material pickup is complete.
e Large Spills:

o Evacuate the laboratory and alert others in the area.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.
e First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.
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o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

o Ingestion: If swallowed, DO NOT induce vomiting. Call a physician or poison control center

immediately.

Disposal Plan

Proper disposal of 1,1'-Binaphthalene and its contaminated waste is crucial to protect the

environment.

Waste Segregation

e Solid Waste: All solid waste contaminated with 1,1'-Binaphthalene (e.g., gloves, filter paper,
empty containers) must be collected in a designated, labeled hazardous waste container.

e Liquid Waste: Solutions containing 1,1'-Binaphthalene should be collected in a separate,
labeled hazardous waste container for organic solvents.

Labeling

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name, "1,1'-Binaphthalene”.

Disposal Method

e As a polycyclic aromatic hydrocarbon, 1,1'-Binaphthalene waste is considered hazardous.

[3]

e The primary recommended disposal method is incineration at a licensed hazardous waste
facility.[4]

o Contact your institution's EHS department to arrange for pickup and disposal in accordance
with local, state, and federal regulations. Do not dispose of 1,1'-Binaphthalene down the

drain or in regular trash.

Experimental Workflow
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The following diagram illustrates the logical flow of the key experimental procedures for
handling 1,1'-Binaphthalene.

Workflow for Handling 1,1'-Binaphthalene
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Caption: A logical workflow for the safe handling of 1,1'-Binaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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